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Compound of Interest

Compound Name: Isothiazol-5-amine hydrochloride

CAS No.: 92815-50-4

Cat. No.: B1529158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Isothiazol-5-amine hydrochloride is a heterocyclic amine salt that serves as a

crucial building block in medicinal chemistry and materials science. The isothiazole ring, a five-

membered aromatic system containing adjacent nitrogen and sulfur atoms, imparts unique

electronic and steric properties, making its derivatives valuable scaffolds in the design of novel

bioactive compounds.[1][2][3] This guide provides an in-depth analysis of the molecular

structure, physicochemical properties, and analytical characterization of Isothiazol-5-amine
hydrochloride, offering a foundational resource for researchers engaged in its synthesis,

modification, and application.

Chemical Identity and Physicochemical Properties
Isothiazol-5-amine hydrochloride is the salt form of the parent compound, 5-

aminoisothiazole. The formation of the hydrochloride salt is a common strategy in

pharmaceutical development to enhance the stability and aqueous solubility of amine-
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containing molecules, thereby improving their handling characteristics and potential for

biological applications.

Molecular Structure and Weight
The core of the molecule is the isothiazole ring. The amine (-NH₂) group is positioned at the C5

carbon atom. The hydrochloride (HCl) exists as a salt with the protonated amine, forming an

ammonium chloride functional group.

Molecular Formula: C₃H₅ClN₂S[4][5]

Molecular Weight: 136.60 g/mol [4][5][6]

The structural arrangement of Isothiazol-5-amine hydrochloride is depicted below.

Figure 1: 2D structure of Isothiazol-5-amine hydrochloride.

Physicochemical Data Summary
A compilation of key identifiers and properties for Isothiazol-5-amine hydrochloride is

provided for quick reference.

Property Value Source(s)

CAS Number 92815-50-4 [4][5][7]

Molecular Formula C₃H₅ClN₂S [4][5][6]

Molecular Weight 136.60 g/mol [4][5][6]

Appearance White to light yellow solid [8]

Storage Temperature Inert atmosphere, -20°C [8]

SMILES C1=C(SN=C1)N.Cl [4]

InChIKey
GERDRWXVHHAXHV-

UHFFFAOYSA-N
[4]
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The isothiazole nucleus is a significant heterocyclic system that constitutes a building block for

materials with interesting biological properties.[1][2] Derivatives of isothiazole have

demonstrated a wide array of pharmacological activities, including anticancer, anti-

inflammatory, and antiviral properties.[2][9]

Specifically, the amine functionality at the 5-position of Isothiazol-5-amine hydrochloride
provides a reactive handle for synthetic modification. This allows for its incorporation into larger,

more complex molecules, making it a valuable starting material for the synthesis of novel

pharmaceutical candidates.[9][10] Researchers can leverage this primary amine for reactions

such as amide bond formation, sulfonylation, and reductive amination to explore structure-

activity relationships (SAR) in drug discovery campaigns.

Analytical Characterization Workflow
Confirming the identity and purity of Isothiazol-5-amine hydrochloride is paramount before its

use in any research or development application. A standard analytical workflow involves a

combination of spectroscopic and spectrometric techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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